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Compound of Interest

Compound Name: 1-Butylcyclohexanol

Cat. No.: B1329816

L  Get Quote

An In-Depth Technical Guide to 1-Butylcyclohexanol for Researchers and Drug Development

Professionals

This technical guide provides a comprehensive overview of 1-butylcyclohexanol, including its
chemical identifiers, physicochemical properties, synthesis protocols, and relevant applications

for scientific research and development.

Core Chemical Identity

1-Butylcyclohexanol is a tertiary alcohol with the butyl group and hydroxyl group attached to
the same carbon atom of the cyclohexane ring.

Identifier

Value

CAS Number

5445-30-7[1][2][3][4][5]

Molecular Formula

C10H200[1][2][3][5][6]

IUPAC Name 1-butylcyclohexan-1-ol[2][5]
Molecular Weight 156.27 g/mol [1][6]

1-n-Butylcyclohexanol, Cyclohexanol, 1-butyl-[1]
Synonyms

[2][6]
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Physicochemical Properties

A summary of the key physical and chemical properties of 1-butylcyclohexanol is presented
below. These properties are essential for its handling, application, and analysis in a laboratory

setting.

Property Value Source
Appearance Clear, colorless liquid [5]

Boiling Point 210.9°C at 760 mmHg[1] 90-91°C at 10 Torr[7]
Flash Point 84.6°C [1]

Density 0.906 g/cm? [1]

Vapor Pressure 0.0425 mmHg at 25°C [1]

Refractive Index 1.4620-1.4660 at 20°C [5]

LogP 2.87180 [1]

Experimental Protocols
Synthesis of 1-Butylcyclohexanol via Grignhard Reaction

A common laboratory method for the synthesis of 1-butylcyclohexanol involves the Grignard
reaction. This process is a versatile carbon-carbon bond-forming reaction.[8]

Materials:

Magnesium turnings

n-Butyl bromide (1-bromobutane)

Cyclohexanone

Anhydrous diethyl ether

Apparatus for Grignard reaction (three-necked flask, dropping funnel, reflux condenser)
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Procedure:

e Preparation of the Grignard Reagent: In a flame-dried three-necked flask equipped with a
dropping funnel and a reflux condenser, magnesium turnings are placed. A solution of n-butyl
bromide in anhydrous diethyl ether is added dropwise to the magnesium. The reaction is
initiated, and the mixture is refluxed to ensure the complete formation of the Grignard
reagent, n-butylmagnesium bromide.[8]

o Reaction with Cyclohexanone: After the formation of the Grignard reagent, a solution of
cyclohexanone in anhydrous diethyl ether is added dropwise to the reaction mixture while
stirring.[8] The reaction is typically exothermic and may require cooling to maintain a
controlled reaction rate.

e Quenching and Workup: The reaction is quenched by the slow addition of a saturated
agueous solution of ammonium chloride or dilute acid. This step protonates the alkoxide
intermediate to form 1-butylcyclohexanol.

o Extraction and Purification: The organic layer is separated, and the aqueous layer is
extracted with diethyl ether. The combined organic extracts are dried over an anhydrous salt
(e.g., magnesium sulfate), and the solvent is removed under reduced pressure to yield the
crude product. Further purification can be achieved by distillation.

The optimal reaction time for the Grignard reaction has been reported to be around 50 minutes,
with a yield of approximately 50%.[8]

Applications and Relevance in Drug Development

While 1-butylcyclohexanol itself is primarily used as an intermediate in the synthesis of other
compounds, such as liquid crystals, its isomers, particularly 4-tert-butylcyclohexanol, have
garnered significant interest in dermatological and cosmetic applications, which can be relevant
to drug development for skin conditions.

4-tert-butylcyclohexanol has been shown to act as a potent antagonist of the Transient
Receptor Potential Vanilloid 1 (TRPV1) channel.[9] TRPVL1 is a non-selective cation channel
that functions as a sensor for heat, protons, and various chemical stimuli, playing a crucial role
in the sensation of pain and burning.[9] By inhibiting the activation of TRPV1, 4-tert-
butylcyclohexanol can effectively reduce neurosensory irritation, such as stinging and burning
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sensations in sensitive skin.[9][10] This mechanism of action makes it a valuable compound for
the development of topical treatments for sensitive skin and conditions associated with
neurogenic inflammation.
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Caption: Grignard synthesis of 1-butylcyclohexanol.

Logical Relationship of Butylcyclohexanol Isomers

Butylcyclohexanol

(C10H200)
Positiongisomers (n—but;i) Mal Isomers (of butyl group at C4)
1-Butylcyclohexanol 3-Butylcyclohexanol 4-tert-Butylcyclohexanol
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Caption: Isomers of butylcyclohexanol.
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Caption: TRPV1 antagonism by 4-tert-butylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-butylcyclohexanol CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329816#1-butylcyclohexanol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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